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Compound of Interest

Compound Name: 3,6-Dibromochromone

CAS No.: 115237-39-3

Cat. No.: B048555 Get Quote

Specific toxicological data for 3,6-Dibromochromone is not extensively published. Therefore,

a conservative risk assessment must be performed based on the known hazards of its

chemical class—halogenated aromatic compounds—and data from structurally similar

molecules like 6-Bromochromone and various dibrominated benzene derivatives.[1][2][3] The

primary directive is to assume the compound is hazardous and handle it with appropriate

caution until proven otherwise.

The anticipated hazards are summarized below, extrapolated from analogous compounds.
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Hazard Classification
Anticipated Risk for 3,6-
Dibromochromone

Rationale & Data Source
Analogy

Acute Toxicity (Oral) May be harmful if swallowed.

Based on warnings for 6-

Bromochromone and other

organobromides.[2][4]

Skin Corrosion/Irritation Causes skin irritation.[1][3]

Analogous dibrominated

aromatics are classified as skin

irritants (Category 2).[1][3]

Prolonged contact may defat

the skin.[1]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][3][5]

Direct contact with powdered

compounds can cause

mechanical irritation and

chemical conjunctivitis.[2]

Classified as Eye Irritant 2A for

similar compounds.[3]

Respiratory Irritation
May cause respiratory tract

irritation.[2][3]

Inhalation of fine dust is a

primary exposure route for

powdered chemicals and can

irritate the respiratory system.

[2][3][4]

Carcinogenicity/Mutagenicity
No data available; handle as a

potential carcinogen.

Many halogenated compounds

are investigated for

carcinogenic potential.[6][7]

Given the lack of data, a

cautious approach is

warranted.

Aquatic Hazard
Potentially toxic to aquatic life

with long-lasting effects.

1,4-dibromobenzene is

classified as toxic to aquatic

life with long-lasting effects.[3]

It is prudent to prevent

environmental release.[1][4]
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The following diagram outlines the essential risk assessment workflow that should be adopted

before commencing any work with 3,6-Dibromochromone.

Start: New Protocol with
3,6-Dibromochromone

Review Safety Data:
- Analogous Compound SDS

- Published Literature

Assess Experimental Task:
- Scale (mg vs g)

- Procedure (weighing, reaction, purification)
- Potential for aerosolization

Determine Required Controls

Are Controls Sufficient?

Evaluate Hazards

Engineering Controls:
- Fume Hood

- Ventilated Enclosure

Personal Protective Equipment (PPE):
- Gloves (specify type)

- Eye Protection
- Lab Coat

Administrative Controls:
- Designated Area

- SOP Review
- Waste Plan

Proceed with Experiment

No, Re-evaluate

Yes
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Caption: Risk assessment workflow for handling 3,6-Dibromochromone.
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Engineering Controls: The First Line of Defense
Engineering controls are the most critical element in preventing exposure. Their use is non-

negotiable when handling powdered, potentially hazardous compounds.

Chemical Fume Hood: All manipulations of solid 3,6-Dibromochromone, including

weighing, transfers, and preparation of solutions, must be conducted inside a properly

functioning and certified chemical fume hood.[8] This is to prevent the inhalation of airborne

particles and to contain any potential spills.

Ventilated Balance Enclosure: For weighing small quantities, a ventilated balance enclosure

or a powder containment hood provides superior protection against aerosolization compared

to an open-bench setup within a large fume hood where air currents can affect balance

accuracy.

Designated Work Area: Establish a designated area within the laboratory specifically for

working with 3,6-Dibromochromone.[9][10] This area should be clearly labeled, and access

should be restricted. Covering the work surface with absorbent bench paper facilitates easier

cleanup and decontamination.[9]

Personal Protective Equipment (PPE): A Necessary
Barrier
PPE is essential but must be used in conjunction with, not as a substitute for, engineering

controls. The selection of PPE should be guided by a thorough risk assessment.

Hand Protection: Wear nitrile rubber gloves as a minimum.[11] Given that halogenated

solvents can degrade nitrile over time, double-gloving may be appropriate for procedures

involving solvents or extended handling times.[6] Always consult the glove manufacturer's

compatibility chart for the specific solvents being used.[6] Gloves should be changed

immediately if contaminated and disposed of properly.[10][12]

Eye and Face Protection: ANSI-approved chemical splash goggles are mandatory.[6][11] If

there is a significant risk of splashing, such as when transferring solutions, a full-face shield

should be worn in addition to goggles.[11]
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Body Protection: A fully buttoned, long-sleeved lab coat is required.[11] For procedures with

a higher risk of spills or splashes, a chemically resistant apron should be worn over the lab

coat.[6] Full-length pants and closed-toe shoes are mandatory in any laboratory setting.[6]

[13]

1. Lab Coat

2. Eye/Face Protection
(Goggles/Face Shield)

3. Gloves (Last) 1. Gloves (First)

2. Lab Coat
(Turn inside out)

3. Eye/Face Protection

Wash Hands Thoroughly

Wash Hands

Click to download full resolution via product page

Caption: Correct sequence for donning and doffing essential PPE.

Standard Operating Protocol: Weighing and
Solution Preparation
This protocol outlines the essential steps for safely handling solid 3,6-Dibromochromone and

preparing a stock solution. The causality behind each step is to minimize aerosolization and

prevent contamination.

Objective: To accurately weigh a target mass of 3,6-Dibromochromone and dissolve it in a

suitable solvent with minimal exposure risk.

Materials:

3,6-Dibromochromone (solid)

Appropriate solvent
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Volumetric flask with stopper

Glass vial with a screw cap

Spatula

Weighing paper or boat

Anti-static gun (recommended)[10]

Procedure:

Preparation: Don all required PPE as described in Section 3. Ensure the chemical fume

hood is on and functioning correctly. Cover the work surface within the hood with disposable

bench paper.[9]

Pre-Weighing (Taring): Place a sealed, empty container (e.g., a vial with its cap) onto the

analytical balance and tare it. This method avoids leaving an open container of hazardous

powder on the balance.

Aliquot Transfer: Move the tared, sealed container into the chemical fume hood. Open the

main stock bottle of 3,6-Dibromochromone. Carefully use a clean spatula to transfer an

approximate amount of the powder into the tared vial. Avoid pouring directly from the stock

bottle to prevent powder from collecting on the threads.[9]

Seal and Weigh: Securely close the cap on the vial containing the powder aliquot. Remove it

from the fume hood and place it on the analytical balance to obtain an accurate weight.

Solution Preparation: Return the sealed vial to the fume hood. Uncap the vial and add a

small amount of the desired solvent to wet the powder, creating a slurry. This significantly

reduces the risk of the fine powder becoming airborne.

Quantitative Transfer: Carefully transfer the slurry from the vial into the volumetric flask.

Rinse the vial multiple times with small volumes of the solvent, transferring each rinse into

the volumetric flask to ensure all the compound has been transferred.
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Final Dilution: Add solvent to the volumetric flask until it is approximately 90% full. Stopper

and invert the flask several times to ensure the compound is fully dissolved. Once dissolved,

carefully add solvent to the calibration mark.

Decontamination and Cleanup: Decontaminate the spatula and any non-disposable

equipment used.[9] Dispose of the weighing boat, disposable gloves, and bench paper in a

designated solid hazardous waste container.[12][14]

Hand Washing: After removing all PPE, wash hands thoroughly with soap and water.[12][13]

[15]

Storage and Incompatibility
Proper storage is crucial for maintaining chemical integrity and ensuring safety.

Storage Conditions: Store 3,6-Dibromochromone in a tightly closed container in a dry, cool,

and well-ventilated area.[1][6][14] Keep it away from heat, sparks, open flames, and direct

sunlight.[1][6][16]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1][5] Halogenated compounds should be stored segregated from these reactive

chemicals.[6][16]

Emergency Procedures: Preparedness and
Response
Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of soap

and water for at least 15 minutes. If skin irritation occurs or persists, seek medical attention.

[2][3][5]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical
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attention.[2][3][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1][2]

Spill Response:

Evacuate: Alert others in the immediate area and evacuate if necessary.

Control: Remove all sources of ignition.[1]

Contain: For a small powder spill, carefully cover it with an inert absorbent material like

vermiculite or sand. Avoid sweeping dry powder.

Cleanup: Moisten the absorbent material slightly with a suitable solvent (e.g., isopropanol) to

prevent dust generation. Carefully scoop the mixture into a suitable, labeled container for

hazardous waste disposal.[1][4]

Decontaminate: Clean the spill area thoroughly.

Waste: Dispose of all cleanup materials as hazardous waste.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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